Cas no 52414-87-6 (4-methyl-2-propyl-1,3-thiazole)

• Product Name: 4-methyl-2-propyl-1,3-thiazole
• CAS No: 52414-87-6
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 1577229
• PubChem ID: 521382
• Update Time: 2025-04-21

4-methyl-2-propyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-propyl-1,3-thiazole
• 2-Propyl-4-methylthiazole
• 4-METHYL-2-PROPYLTHIAZOLE
• thiazole, 4-methyl-2-propyl-
• Q63395694
• 4-Methyl-2-propyl-1,3-thiazole #
• DB-306027
• DTXSID901311912
• SCHEMBL129530
• AKOS026732166
• 52414-87-6

• Inchi： 1S/C7H11NS/c1-3-4-7-8-6(2)5-9-7/h5H,3-4H2,1-2H3
• InChI Key： WUISKNCHCVXERE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CCC

Computed Properties

• Exact Mass: 141.06133
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles